Cas no 87676-07-1 (N-(1-methoxypropan-2-yl)-2,4-dimethylthiophen-3-amine)

N-(1-methoxypropan-2-yl)-2,4-dimethylthiophen-3-amine structure
87676-07-1 structure
Product Name:N-(1-methoxypropan-2-yl)-2,4-dimethylthiophen-3-amine
CAS No:87676-07-1
MF:C10H17NOS
MW:199.313081502914
MDL:MFCD20661816
CID:1908947
PubChem ID:124089
Update Time:2025-04-21

N-(1-methoxypropan-2-yl)-2,4-dimethylthiophen-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenamine, N-(2-methoxy-1-methylethyl)-2,4-dimethyl-
    • N-(1-methoxypropan-2-yl)-2,4-dimethylthiophen-3-amine
    • UNII-ZE3K33ATZ8
    • N-(2-Methoxy-1-methylethyl)-2,4-dimethyl-3-thiophenamine, (+/-)-
    • N-(-1-methoxyprop-2-yl)-2,4-dimethyl-3-aminothiophene
    • N-(2-methoxy-1-methylethyl)-2,4-dimethylthiophen-3-amine
    • 87676-07-1
    • ZE3K33ATZ8
    • EN300-2153541
    • NS00123487
    • SCHEMBL8823858
    • N-(2-Methoxy-1-methylethyl)-2,4-dimethyl-3-thiophenamine
    • DTXSID9029566
    • MDL: MFCD20661816
    • Inchi: 1S/C10H17NOS/c1-7-6-13-9(3)10(7)11-8(2)5-12-4/h6,8,11H,5H2,1-4H3
    • InChI Key: MKTFWDHZGUUGQZ-UHFFFAOYSA-N
    • SMILES: S1C=C(C)C(=C1C)NC(C)COC

Computed Properties

  • Exact Mass: 199.10308534Da
  • Monoisotopic Mass: 199.10308534Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 49.5Ų

N-(1-methoxypropan-2-yl)-2,4-dimethylthiophen-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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$315.0 2023-09-16
Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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